Cas no 1806448-13-4 (Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate)

• Product Name: Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate
• CAS No: 1806448-13-4
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4950504
• Update Time: 2025-10-29

Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate

• Inchi： 1S/C11H10BrClO3/c1-6(12)10(14)7-4-3-5-8(13)9(7)11(15)16-2/h3-6H,1-2H3
• InChI Key： GEIUXYAPZIVHGL-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1C(=O)OC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate

Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate (CAS No. 1806448-13-4): An Overview of Its Structure, Synthesis, and Applications in Chemical and Pharmaceutical Research

Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate (CAS No. 1806448-13-4) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural features and potential applications. This compound is characterized by a benzene ring substituted with a chlorine atom at the 6-position and a methyl ester group at the 2-position, which is further functionalized with a 2-bromopropanoyl moiety. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The synthesis of Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate typically involves a multi-step process. One common approach is to start with 6-chlorobenzoic acid, which is first converted into its methyl ester derivative through esterification. Subsequently, the methyl ester is reacted with 2-bromopropanoyl chloride in the presence of a suitable base, such as triethylamine, to form the desired product. This reaction is often carried out under anhydrous conditions to ensure high yields and purity.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the synthesis of Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and reduce reaction times. Additionally, green chemistry principles have been applied to minimize waste generation and improve the overall sustainability of the synthetic process.

In terms of its applications, Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate has shown promise in various areas of chemical and pharmaceutical research. One notable application is in the development of novel pharmaceuticals. The presence of the bromine atom makes this compound an attractive starting material for Suzuki coupling reactions, which are widely used in the synthesis of biologically active molecules. By introducing different aryl or heteroaryl groups through Suzuki coupling, researchers can generate a diverse library of compounds for drug discovery and development.

Furthermore, Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate has been investigated for its potential as an intermediate in the synthesis of agrochemicals. The chlorine atom on the benzene ring can be readily substituted with other functional groups, allowing for the preparation of compounds with specific biological activities. For example, recent studies have demonstrated that derivatives of this compound exhibit significant herbicidal activity against various weed species, making them potential candidates for new herbicides.

The physical and chemical properties of Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate have also been extensively studied. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to characterize Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate. The NMR spectrum reveals distinct signals corresponding to the aromatic protons, methyl protons on the ester group, and protons on the brominated acetyl moiety. The MS spectrum shows characteristic peaks corresponding to the molecular ion and fragment ions, providing valuable information about its molecular structure.

In conclusion, Methyl 2-(2-bromopropanoyl)-6-chlorobenzoate (CAS No. 1806448-13-4) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structural features make it an ideal intermediate for various synthetic transformations, including Suzuki coupling reactions and derivatization for agrochemical applications. Ongoing research continues to explore new avenues for its utilization, further highlighting its importance in modern scientific endeavors.